Cas no 194351-54-7 (N-Me-Val-Leu-anilide)
N-Me-Val-Leu-anilide structure
Product Name:N-Me-Val-Leu-anilide
CAS No:194351-54-7
MF:C18H29N3O2
MW:319.441764593124
MDL:MFCD00238323
CID:1387092
PubChem ID:7020229
Update Time:2025-04-20
N-Me-Val-Leu-anilide Chemical and Physical Properties
Names and Identifiers
-
- L-Leucinamide, N-methyl-L-valyl-N-phenyl-
- (2S)-4-methyl-2-[[(2S)-3-methyl-2-(methylamino)butanoyl]amino]-N-phenylpentanamide
- N-Me-Val-Leu-anilide
- {N-Me-Val}-Leu-anilide
- DA-66150
- HY-P4789
- CS-0656383
- 194351-54-7
- SCHEMBL3292696
- MFCD00238323
- (S)-4-Methyl-2-((S)-3-methyl-2-(methylamino)butanamido)-N-phenylpentanamide
- DTXSID80427231
-
- MDL: MFCD00238323
- Inchi: 1S/C18H29N3O2/c1-12(2)11-15(21-18(23)16(19-5)13(3)4)17(22)20-14-9-7-6-8-10-14/h6-10,12-13,15-16,19H,11H2,1-5H3,(H,20,22)(H,21,23)/t15-,16-/m0/s1
- InChI Key: JEHIFQTZKVQDNQ-HOTGVXAUSA-N
- SMILES: O=C([C@H](C(C)C)NC)N[C@H](C(NC1C=CC=CC=1)=O)CC(C)C
Computed Properties
- Exact Mass: 319.22617
- Monoisotopic Mass: 319.22597718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.32 g/l) (25 º C),
- PSA: 70.23
N-Me-Val-Leu-anilide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB476875-50 mg |
N-Me-Val-Leu-anilide; . |
194351-54-7 | 50mg |
€635.00 | 2023-06-15 | ||
| TRC | N245145-10mg |
N-Me-Val-Leu-anilide |
194351-54-7 | 10mg |
$ 560.00 | 2022-06-03 | ||
| TRC | N245145-25mg |
N-Me-Val-Leu-anilide |
194351-54-7 | 25mg |
$ 1155.00 | 2022-06-03 | ||
| TRC | N245145-50mg |
N-Me-Val-Leu-anilide |
194351-54-7 | 50mg |
$ 1845.00 | 2022-06-03 | ||
| abcr | AB476875-50mg |
N-Me-Val-Leu-anilide; . |
194351-54-7 | 50mg |
€635.00 | 2024-08-03 | ||
| Ambeed | A105437-1g |
(S)-4-Methyl-2-((S)-3-methyl-2-(methylamino)butanamido)-N-phenylpentanamide |
194351-54-7 | 97% | 1g |
$1990.0 | 2024-04-22 |
N-Me-Val-Leu-anilide Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
194351-54-7 (N-Me-Val-Leu-anilide) Related Products
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